Cas no 143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-)

2,5-Piperazinedione,1-(2-aminoethyl)- structure
143411-80-7 structure
Product Name:2,5-Piperazinedione,1-(2-aminoethyl)-
CAS No:143411-80-7
MF:C6H11N3O2
MW:157.170440912247
CID:108327
PubChem ID:15646784
Update Time:2025-04-18

2,5-Piperazinedione,1-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,1-(2-aminoethyl)-
    • 1-(2-Aminoethyl)piperazine-2,5-dione
    • 143411-80-7
    • 2,5-Piperazinedione, 1-(2-aminoethyl)-
    • SCHEMBL9180588
    • Inchi: 1S/C6H11N3O2/c7-1-2-9-4-5(10)8-3-6(9)11/h1-4,7H2,(H,8,10)
    • InChI Key: BGTONVRPAQBCET-UHFFFAOYSA-N
    • SMILES: O=C1CNC(CN1CCN)=O

Computed Properties

  • Exact Mass: 157.08523
  • Monoisotopic Mass: 157.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.43
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